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Cat. No.: B12382258

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for determining the in vitro binding affinity of

Fabp1-IN-1, a known inhibitor of Fatty Acid Binding Protein 1 (FABP1), using a fluorescence

polarization (FP) assay.

Introduction to FABP1
Fatty Acid Binding Protein 1 (FABP1), also known as liver-type fatty acid-binding protein (L-

FABP), is a small cytoplasmic protein abundantly expressed in the liver, intestine, and kidney.

[1][2] It plays a crucial role in the uptake, intracellular transport, and metabolism of long-chain

fatty acids and other hydrophobic ligands such as bilirubin, bile acids, and endocannabinoids.

[1][3][4] By binding to these molecules, FABP1 is involved in regulating lipid metabolism and

cellular signaling pathways.[3][4] Altered expression or function of FABP1 has been linked to

metabolic diseases like obesity and non-alcoholic fatty liver disease (NAFLD), as well as to

inflammatory conditions.[1][2] FABP1 inhibitors, such as Fabp1-IN-1, work by blocking the fatty

acid binding site of the protein, thereby modulating these metabolic and inflammatory

pathways.[2]
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Principle of the Fluorescence Polarization Assay
Fluorescence polarization (FP) is a robust and sensitive technique used to measure the binding

of a small, fluorescently labeled molecule (tracer) to a larger protein in solution.[5][6][7] The

principle is based on the rotational motion of molecules. When a small fluorescent tracer is

excited with plane-polarized light, it rotates rapidly in solution during the lifetime of its excited

state, resulting in the emission of largely depolarized light.[6][7] However, when the tracer binds

to a much larger protein, its rotational motion is significantly slowed down. This results in the

emission of light that remains highly polarized.[7][8]

This change in polarization can be used to determine the binding affinity of a ligand for a

protein. In a competitive binding assay format, a non-fluorescent inhibitor (like Fabp1-IN-1)

competes with the fluorescent tracer for the same binding site on the protein. As the

concentration of the inhibitor increases, it displaces the tracer from the protein, leading to a

decrease in the measured fluorescence polarization.[8] This allows for the determination of the

inhibitor's binding affinity (Ki).

Key Experiment: Competitive Fluorescence
Polarization Binding Assay
This protocol outlines a competitive FP assay to determine the binding affinity of Fabp1-IN-1 to

FABP1.
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Reagent/Material Supplier Catalog # Storage

Recombinant Human

FABP1

Commercially

Available

e.g., Abcam, R&D

Systems
-80°C

Fluorescently Labeled

Ligand (Tracer)

e.g., BODIPY™ FL

C16

Thermo Fisher

Scientific
-20°C

Fabp1-IN-1
Commercially

Available

e.g.,

MedChemExpress,

Selleckchem

-20°C

Assay Buffer (e.g.,

PBS, 0.01% Triton X-

100)

Standard Lab Supplier - Room Temp.

DMSO (Dimethyl

sulfoxide)
Sigma-Aldrich - Room Temp.

384-well, black, flat-

bottom plates
Corning or Greiner - Room Temp.

Microplate Reader

with FP capability

e.g., BMG LABTECH,

Molecular Devices
- -

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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